Cas no 38763-29-0 (Worenine)

Worenine structure
Worenine structure
Product Name:Worenine
CAS No:38763-29-0
MF:C20H16NO4
MW:334.345345497131
CID:1057904
PubChem ID:20055073
Update Time:2025-04-20

Worenine Chemical and Physical Properties

Names and Identifiers

    • Worenine
    • Worenine chloride
    • 13-Methyl-y-coptisine
    • 5,6-Dihyd<wbr>
    • 5,6-Dihydro-14-methyl-bis[1,3]benzodioxolo[5,6-a:5',6'-g]quinolizinium
    • Worenin
    • STF4A6F4EH
    • Worenine ion
    • Worenine cation
    • Worenine [MI]
    • C17083
    • Q27151413
    • HY-N1935
    • CS-0018247
    • SCHEMBL2584351
    • 5,6-Dihydro-14-methylbis(1,3)benzodioxolo(5,6-a:5,6-g)quinolizinium
    • 24-methyl-5,7,18,20-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.017,21]tetracosa-1(24),2,4(8),9,13,15,17(21),22-octaene
    • 38763-29-0
    • AKOS030573603
    • CHEBI:80913
    • AC-34325
    • Bis(1,3)benzodioxolo(5,6-a:5',6'-g)quinolizinium, 5,6-dihydro-14-methyl-
    • UNII-STF4A6F4EH
    • DA-59150
    • Inchi: 1S/C20H16NO4/c1-11-14-6-18-17(23-10-24-18)5-13(14)8-21-3-2-12-4-16-19(25-9-22-16)7-15(12)20(11)21/h4-8H,2-3,9-10H2,1H3/q+1
    • InChI Key: LCXREBMNASQAOC-UHFFFAOYSA-N
    • SMILES: O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C=C4C(=CC3=C(C)C=21)OCO4

Computed Properties

  • Exact Mass: 334.10793299 g/mol
  • Monoisotopic Mass: 334.10793299 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 334.3
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.8

Experimental Properties

  • Color/Form: Cryst.

Worenine Pricemore >>

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